Cas no 125031-47-2 (Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate)

• Product Name: Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate
• CAS No: 125031-47-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD15203985
• CID: 3699493
• PubChem ID: 14449897
• Update Time: 2025-05-20

Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-6-phenyl-, methyl ester
• Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate
• 2-Oxo-6-phenyl-1,2-dihydro-pyridine-3-carboxylic acid methyl ester
• Methyl 1,2-Dihydro-2-oxo-6-phenyl-3-pyridinecarboxylate
• methyl 2-oxo-6-phenyl-1H-pyridine-3-carboxylate
• MBLJEDHEHVKHTH-UHFFFAOYSA-N
• Methyl 2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarboxylate
• STL436111
• AKOS005143054
• F73328
• LS-05537
• ALBB-017212
• SCHEMBL4437640
• DB-385798
• 125031-47-2
• MFCD15203985
• methyl2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate

• MDL： MFCD15203985
• Inchi： 1S/C13H11NO3/c1-17-13(16)10-7-8-11(14-12(10)15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15)
• InChI Key： MBLJEDHEHVKHTH-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)OC)=CC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4Ų

Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate

Professional Introduction to Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate (CAS No. 125031-47-2)

Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate (CAS No. 125031-47-2) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound belongs to the dihydropyridine family, a class of heterocyclic molecules that have garnered considerable attention due to their broad spectrum of biological activities. The structural features of this molecule, particularly its 2-oxo and 6-phenyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis of Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate involves a series of well-established organic reactions, including condensation and cyclization processes. These synthetic pathways are optimized to ensure high yield and purity, making the compound suitable for further pharmaceutical applications. The compound's stability under various conditions is another critical factor that enhances its utility in research and development settings.

In recent years, there has been growing interest in dihydropyridines due to their role as key intermediates in the synthesis of various pharmacologically active agents. Specifically, derivatives of dihydropyridines have shown promise in the treatment of cardiovascular diseases, neurodegenerative disorders, and other metabolic conditions. The presence of the phenyl group in Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate enhances its binding affinity to biological targets, making it a valuable scaffold for drug design.

The pharmacological properties of this compound have been extensively studied in academic and industrial research settings. Researchers have explored its potential as a precursor for more complex molecules with enhanced therapeutic efficacy. For instance, modifications to the 2-oxo moiety have been investigated to improve metabolic stability and bioavailability. Similarly, variations in the substitution pattern around the dihydropyridine ring have been examined to optimize receptor binding interactions.

One of the most compelling aspects of Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate is its role in developing novel therapeutic agents. Recent studies have demonstrated its utility in creating compounds with anti-inflammatory and antioxidant properties. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, the compound's ability to modulate enzyme activity has opened up new avenues for treating metabolic disorders.

The chemical diversity of dihydropyridines allows for extensive structural modifications, enabling researchers to tailor their properties for specific applications. In the case of Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate, its flexibility as a building block has been leveraged to develop new analogs with improved pharmacokinetic profiles. Such advancements are crucial for translating laboratory discoveries into effective clinical treatments.

The analytical characterization of Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate is another area where significant progress has been made. Modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards before it is used in pharmaceutical formulations.

The future prospects for Methyl 2-oxo-6-phenyl-1,2-dihydropyridine-3-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced efficacy and reduced side effects. As our understanding of biological mechanisms continues to evolve, so too will the potential uses for this versatile compound.

In conclusion, Methyl 2-ofoxo--6--phenyl--1--dihydro--pyridine--3--carboxylate